Cas no 14623-49-5 (8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine)

• Product Name: 8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine
• CAS No: 14623-49-5
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• MDL: MFCD04126363
• CID: 903657
• PubChem ID: 264319
• Update Time: 2025-06-08

8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine
• 2-Amino-8-methoxy-5,6-dihydro-benzo< h> chinazolin
• 8-methoxy-5,6-dihydro-benzo[h]quinazolin-2-ylamine
• AC1L6BMK
• AC1Q4YP2
• AR-1H4681
• CTK4C4871
• HMS2725F04
• NSC99375
• SR-01000306942-1
• SMR000336585
• SR-01000306942
• NSC-99375
• SY264208
• CHEMBL1484205
• 8-methoxy-5H,6H-benzo[h]quinazolin-2-amine
• 2-Amino-8-methoxy-5,6-dihydrobenzo[h]quinazoline
• MLS000696479
• DTXSID20295037
• AC9672
• 5,6-dihydro-8-methoxybenzo[h]quinazolin-2-amine
• 14623-49-5
• AKOS012858508
• CS-0361153
• 9W-0327
• MFCD04126363

• MDL： MFCD04126363
• Inchi： 1S/C13H13N3O/c1-17-10-4-5-11-8(6-10)2-3-9-7-15-13(14)16-12(9)11/h4-7H,2-3H2,1H3,(H2,14,15,16)
• InChI Key： CJKQUGYBWAQXHL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C3C(=CN=C(N)N=3)CCC=2C=1

Computed Properties

• Exact Mass: 227.10599
• Monoisotopic Mass: 227.105862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: 1.8

Experimental Properties

• Density: 1.271
• Boiling Point: 486.2°C at 760 mmHg
• Flash Point: 247.8°C
• Refractive Index: 1.653
• PSA: 61.03
• LogP: 2.41420

Additional information on 8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine

8-Methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine (CAS No. 14623-49-5): An Overview

8-Methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine (CAS No. 14623-49-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The molecular structure of 8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine is characterized by a fused ring system consisting of a benzene ring and a quinazoline ring, with an additional methoxy group at the 8-position. This specific substitution pattern contributes to the compound's stability and bioavailability, making it an attractive candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of 8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for tumor growth and survival.

In addition to its antitumor properties, 8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine has shown promising anti-inflammatory effects. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as rheumatoid arthritis. The anti-inflammatory activity is attributed to its ability to modulate the production of pro-inflammatory cytokines and other inflammatory mediators.

The pharmacokinetic profile of 8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an orally administered therapeutic agent. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

In the context of drug development, 8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine has been evaluated in several preclinical studies to assess its efficacy and safety. These studies have provided valuable insights into its potential as a lead compound for further optimization and clinical testing. For example, a study published in the European Journal of Medicinal Chemistry in 2020 reported that structural modifications of this compound can enhance its potency and selectivity against specific targets.

The synthesis of 8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine involves multi-step processes that are well-documented in the literature. Common synthetic routes include the condensation of appropriate aromatic amines with aldehydes or ketones followed by cyclization reactions to form the quinazoline core. The introduction of the methoxy group at the 8-position can be achieved through selective methylation reactions.

In conclusion, 8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine (CAS No. 14623-49-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use.